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Compound of Interest

Compound Name: Quinazoline-8-carbaldehyde

Cat. No.: B2922675

Introduction: The Quinazoline Scaffold in Modern
Drug Discovery

The quinazoline ring system is a privileged heterocyclic scaffold, forming the core of numerous
biologically active compounds. Its unique structural and electronic properties have made it a
cornerstone in medicinal chemistry, leading to the development of approved therapeutics in
oncology, such as gefitinib and erlotinib, as well as agents with anti-inflammatory, antimicrobial,
and anticonvulsant activities.[1][2] Quinazoline-8-carbaldehyde, a key synthetic intermediate,
provides a reactive aldehyde functional group that is instrumental in the elaboration of more
complex molecular architectures. This guide offers a comprehensive overview of the safety and
handling protocols for Quinazoline-8-carbaldehyde, designed for researchers and drug
development professionals engaged in its use.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards associated with Quinazoline-8-
carbaldehyde is paramount for its safe handling. While a comprehensive toxicological profile is
not fully established, the available data from various suppliers and related compounds allows
for a robust risk assessment.

GHS Classification

Quinazoline-8-carbaldehyde is classified as a hazardous substance. The following GHS
hazard statements are consistently reported[3][4]:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2922675?utm_src=pdf-interest
https://aksci.com/sds/HTS032152_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC153980050&productDescription=QUINAZOLINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b2922675?utm_src=pdf-body
https://www.benchchem.com/product/b2922675?utm_src=pdf-body
https://www.benchchem.com/product/b2922675?utm_src=pdf-body
https://www.benchchem.com/product/b2922675?utm_src=pdf-body
https://www.benchchem.com/product/b2922675?utm_src=pdf-body
https://www.bldpharm.com/products/1823899-37-1.html
https://www.hurawalhi.com/360s/panorama_tour.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F6521303794%27)%3B%22%3E%3C/krpano%3E
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2922675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Some sources also indicate a potential for flammability and skin burns, necessitating
appropriate precautions.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Quinazoline-8-carbaldehyde is
provided in the table below.

Property Value Reference(s)
CAS Number 1823899-37-1

Molecular Formula CoHeN20

Molecular Weight 158.16 g/mol

Appearance Crystalline solid/powder

Melting Point 190-195 °C

Solubilit Limited solubility in common
olubility .
organic solvents

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are critical to minimize exposure and ensure
personnel safety.

Engineering Controls
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o Ventilation: All handling of Quinazoline-8-carbaldehyde powder should be conducted in a
certified chemical fume hood to prevent inhalation of dust particles.[5] Explosion-proof
ventilation is recommended due to its potential flammability.

o Eyewash Stations and Safety Showers: These should be readily accessible in any laboratory
where the compound is handled.[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Quinazoline-8-carbaldehyde:

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield to protect
against splashes and dust.[5][7]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a properly fitted laboratory coat
are required.[8] Some sources recommend impervious clothing to prevent skin contact.[5]

o Respiratory Protection: If handling large quantities or if there is a risk of aerosolization
outside of a fume hood, a NIOSH-approved respirator is necessary.[5]

Safe Handling, Storage, and Disposal

Adherence to strict protocols for handling, storage, and disposal is essential to maintain a safe
laboratory environment.

Handling

e Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2]
e Do not eat, drink, or smoke in areas where the compound is handled.[9]
e Wash hands thoroughly after handling.[1]

e Minimize dust generation and accumulation.[1]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
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e The compound is light-sensitive and should be stored in amber glassware.
o« Recommended storage temperature is between 2-8 °C.

o Store away from incompatible materials such as strong oxidizing agents.[2]

Disposal

Quinazoline-8-carbaldehyde and any contaminated materials must be treated as hazardous
chemical waste.

o Waste Segregation: Collect all waste in a dedicated, properly labeled, and sealed hazardous
waste container.[8]

o Disposal Method: The primary and recommended method of disposal is through a licensed
hazardous waste disposal company, typically via incineration.[8] Do not dispose of this
chemical down the drain or in regular trash.[8]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][10]

o Skin Contact: Immediately flush the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[1][11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][11]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[11]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC153980050&productDescription=QUINAZOLINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b2922675?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_3H_Quinazolinone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_3H_Quinazolinone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_3H_Quinazolinone_A_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/HTS032152_SDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/HTS032152_SDS.pdf
https://pim-resources.coleparmer.com/sds/97621.pdf
https://aksci.com/sds/HTS032152_SDS.pdf
https://pim-resources.coleparmer.com/sds/97621.pdf
https://pim-resources.coleparmer.com/sds/97621.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2922675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Response

In the event of a spill, follow these procedures:

Evacuate and Isolate: Evacuate non-essential personnel from the area and ensure adequate
ventilation.[12]

Control Ignition Sources: Remove all sources of ignition.[12]

Containment: For dry spills, carefully sweep or vacuum the material, avoiding dust
generation, and place it into a suitable, labeled container for disposal.[2]

Decontamination: Clean the spill area thoroughly with soap and water.[11]

Report: Report the incident to the appropriate environmental health and safety personnel.

Visualizations
Experimental Workflow: Safe Handling of Quinazoline-8-
carbaldehyde
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Caption: Workflow for the safe handling of Quinazoline-8-carbaldehyde.

Logical Relationship: Emergency Response to Exposure
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Caption: Decision tree for emergency response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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